Cas no 85098-90-4 (1-Naphthalenol,1,2,3,4,4a,5,8,8a-octahydro-7,8a-dimethyl-3-(1-methylethenyl)-)

• Product Name: 1-Naphthalenol,1,2,3,4,4a,5,8,8a-octahydro-7,8a-dimethyl-3-(1-methylethenyl)-
• CAS No: 85098-90-4
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• CID: 723973
• PubChem ID: 5743899
• Update Time: 2025-04-19

1-Naphthalenol,1,2,3,4,4a,5,8,8a-octahydro-7,8a-dimethyl-3-(1-methylethenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol,1,2,3,4,4a,5,8,8a-octahydro-7,8a-dimethyl-3-(1-methylethenyl)-
• 1,2,3,4,4a,5,8,8a-octahydro-7,8a-dimethyl-3-(1-methylvinyl)-1-naphthol
• 7,8a-dimethyl-3-prop-1-en-2-yl-2,3,4,4a,5,8-hexahydro-1H-naphthalen-1-ol

• Inchi： 1S/C15H24O/c1-10(2)12-7-13-6-5-11(3)9-15(13,4)14(16)8-12/h5,12-14,16H,1,6-9H2,2-4H3
• InChI Key： PUKGQEFEWDTAKS-UHFFFAOYSA-N
• SMILES： OC1CC(C(=C)C)CC2CC=C(C)CC21C

Computed Properties

• Exact Mass: 220.182715
• Monoisotopic Mass: 220.182715
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 3.8

Experimental Properties

• Density: 0.97
• Boiling Point: 304.7°C at 760 mmHg
• Flash Point: 127.7°C
• Refractive Index: 1.511

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives